Cas no 54416-38-5 (1,8-Naphthyridine, 3-nitro-)

1,8-Naphthyridine, 3-nitro- structure
1,8-Naphthyridine, 3-nitro- structure
Product Name:1,8-Naphthyridine, 3-nitro-
CAS No:54416-38-5
MF:C8H5N3O2
MW:175.144201040268
CID:354661
PubChem ID:10965039
Update Time:2025-04-19

1,8-Naphthyridine, 3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthyridine, 3-nitro-
    • 3-nitro-1,8-naphthyridine
    • 54416-38-5
    • SCHEMBL4515289
    • DTXSID30450019
    • Inchi: 1S/C8H5N3O2/c12-11(13)7-4-6-2-1-3-9-8(6)10-5-7/h1-5H
    • InChI Key: LWCIMZAHHYGUGQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CN=C2C(C=CC=N2)=C1)=O

Computed Properties

  • Exact Mass: 175.03825
  • Monoisotopic Mass: 175.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • PSA: 68.92
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